Cas no 111606-79-2 (3-(4-bromo-N-methylanilino)propanoic acid)

3-(4-bromo-N-methylanilino)propanoic acid structure
111606-79-2 structure
Product Name:3-(4-bromo-N-methylanilino)propanoic acid
CAS No:111606-79-2
MF:C10H12BrNO2
MW:258.111782073975
CID:2607072
PubChem ID:17244990
Update Time:2025-04-21

3-(4-bromo-N-methylanilino)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-bromo-N-methylanilino)propanoic acid
    • 3-[(4-BROMOPHENYL)(METHYL)AMINO]PROPANOIC ACID
    • AKOS000298499
    • 111606-79-2
    • N-(4-Bromophenyl)-N-methyl-beta-alanine
    • DTXSID90589455
    • Inchi: 1S/C10H12BrNO2/c1-12(7-6-10(13)14)9-4-2-8(11)3-5-9/h2-5H,6-7H2,1H3,(H,13,14)
    • InChI Key: PBUWWQLOLJNHAI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N(C)CCC(=O)O

Computed Properties

  • Exact Mass: 257.00514Da
  • Monoisotopic Mass: 257.00514Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 40.5Ų
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent